3-(3-Chlorophenyl)-3-methylbutan-2-ol

• Molecular Formula: C11H15ClO
• Molecular Weight: 198.69 g/mol
• IUPAC Name: 3-(3-chlorophenyl)-3-methylbutan-2-ol
• InChI: InChI=1S/C11H15ClO/c1-8(13)11(2,3)9-5-4-6-10(12)7-9/h4-8,13H,1-3H3
• InChI Key: KWSOEXBBKLZMRN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)(C)C1=CC(=CC=C1)Cl)O

Description

3-(3-Chlorophenyl)-3-methylbutan-2-ol is a useful research compound. Its molecular formula is C11H15ClO and its molecular weight is 198.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2-(3-chlorophenyl)-2-methylpropanal (4.6 g, 25.7 mmol) in THF (150 mL) at 0° C. was added MeMgBr (3M in ether, 17.1 mL, 51.3 mmol, 2 eq) dropwise over 2 h. After stirring 1 h at 0° C., the reaction was allowed to warm to room temperature, quenched with 1N HCl and then extracted with EtOAc. The extracts were dried over MgSO4 and evaporated in vacuo. The residue was purified by chromatography (silica, Hex/EtOAc=20:1 to 10:1) to give 3-(3-chlorophenyl)-3-methylbutan-2-ol (3.9 g, 78%). 1H NMR (400 MHz, CDCl3) δ 7.36 (s, 1H), 7.28 (m, 2H), 7.18 (m, 1H), 3.85 (q, 1H), 1.32 (d, J=6.4 Hz, 6H), 1.05 (d, J=6.8 Hz, 3H).